Cas no 130922-41-7 (1,2-Difluoro-4-methylsulfanylbenzene)

1,2-Difluoro-4-methylsulfanylbenzene structure
130922-41-7 structure
Product Name:1,2-Difluoro-4-methylsulfanylbenzene
CAS No:130922-41-7
MF:C7H6F2S
MW:160.184347629547
MDL:MFCD08669333
CID:102462
PubChem ID:21923241
Update Time:2025-04-18

1,2-Difluoro-4-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-difluoro-4-(methylthio)-
    • 1,2-Difluoro-4-(methylsulfanyl)benzene
    • 1,2-difluoro-4-methylsulfanylbenzene
    • 3,4-DIFLUOROTHIOANISOLE
    • (3,4-difluorophenyl)(methyl)sulfane
    • 1,2-difluoro-4-methanesulfanylbenzene
    • 1,2-difluoro-4-methylsulfanyl-benzene
    • 1,2-difluoro-4-methylthiobenzene
    • 3,4-Difluorophenyl methyl sulphide
    • Benzene,1,2-difluoro-4-(methylthio)
    • PC6190
    • Benzene, 1,2-difluoro-4-(methylthio)- (9CI)
    • MFCD08669333
    • DTXSID00620161
    • E90144
    • 130922-41-7
    • CS-0194940
    • SCHEMBL645965
    • JTWWSQKULIETTL-UHFFFAOYSA-N
    • 3,4-difluorophenyl methyl sulfide
    • AB93367
    • Benzene, 1,2-difluoro-4-(methylthio)-
    • FT-0712961
    • AKOS006240973
    • 1,2-Difluoro-4-methylsulfanylbenzene
    • MDL: MFCD08669333
    • Inchi: 1S/C7H6F2S/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
    • InChI Key: JTWWSQKULIETTL-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=C(C=1)F)F

Computed Properties

  • Exact Mass: 160.01600
  • Monoisotopic Mass: 160.01582769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 181°C at 760 mmHg
  • Flash Point: 63.2°C
  • Refractive Index: 1.521
  • PSA: 25.30000
  • LogP: 2.68670

1,2-Difluoro-4-methylsulfanylbenzene Pricemore >>

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